Cas no 2228463-66-7 (3-(4-ethylcyclohexyl)methylpyrrolidine)

• Product Name: 3-(4-ethylcyclohexyl)methylpyrrolidine
• CAS No: 2228463-66-7
• MF: C₁₃H₂₅N
• MW: 195.344303846359
• CID: 6228684
• PubChem ID: 165862845
• Update Time: 2025-09-26

3-(4-ethylcyclohexyl)methylpyrrolidine Chemical and Physical Properties

Names and Identifiers

• 3-(4-ethylcyclohexyl)methylpyrrolidine
• 2228463-66-7
• 3-[(4-ethylcyclohexyl)methyl]pyrrolidine
• EN300-1811554

• Inchi： 1S/C13H25N/c1-2-11-3-5-12(6-4-11)9-13-7-8-14-10-13/h11-14H,2-10H2,1H3
• InChI Key： QUQIABQWGDGAGV-UHFFFAOYSA-N
• SMILES： N1CCC(C1)CC1CCC(CC)CC1

Computed Properties

• Exact Mass: 195.198699802g/mol
• Monoisotopic Mass: 195.198699802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 12Ų

Additional information on 3-(4-ethylcyclohexyl)methylpyrrolidine

3-(4-Ethylcyclohexyl)methylpyrrolidine and Its Role in CAS No. 2228463-66-7 in Biomedical Research

3-(4-Ethylcyclohexyl)methylpyrrolidine, identified by the chemical identifier CAS No. 2228463-66-7, represents a novel class of organic compounds with significant potential in the field of biomedical research. This molecule, characterized by its unique structural composition, has garnered attention for its multifaceted applications in pharmacological studies, particularly in the development of novel therapeutics targeting neurodegenerative disorders and inflammatory conditions. The integration of advanced synthetic methodologies and computational modeling has further enhanced the understanding of its molecular behavior, paving the way for groundbreaking drug discovery initiatives.

The 3-(4-ethylcyclohexyl)methylpyrrolidine scaffold is derived from a cyclic pyrrolidine core, which is modified with a cyclohexyl group bearing an ethyl substituent. This structural feature imparts distinctive physicochemical properties, including enhanced solubility and metabolic stability, which are critical for the development of pharmaceutical compounds with prolonged bioavailability. Recent studies have highlighted the role of this molecule in modulating neurotransmitter receptor activity, making it a promising candidate for the treatment of neurological diseases such as Alzheimer's and Parkinson's.

Advancements in computational chemistry have enabled researchers to predict the interactions of 3-(4-ethylcyclohexyl)methylpyrrolidine with biological targets at an atomic level. For instance, molecular docking simulations have demonstrated its potential to bind to acetylcholinesterase and monoamine oxidase enzymes, which are implicated in cognitive decline and mood disorders. These findings align with the broader trend of leveraging in silico modeling to accelerate the drug discovery process, reducing reliance on traditional experimental methods.

Experimental validation of the 3-(4-ethylcyclohexy)methylpyrrolidine compound has been supported by recent in vitro and in vivo studies. In preclinical trials, this molecule has shown efficacy in reducing neuroinflammation by inhibiting the activation of microglial cells, a key component of the brain's immune response. Such anti-inflammatory properties are particularly relevant in the context of multiple sclerosis and stroke-related pathologies, where chronic inflammation exacerbates tissue damage.

The synthesis of 3-(4-ethylcyclohexyl)methylpyrrolidine involves a series of well-defined chemical steps, including the formation of the pyrrolidine ring and the introduction of the cyclohexyl ethyl group. Modern asymmetric catalysis techniques have been employed to achieve high stereochemical purity, ensuring the compound's biological activity remains consistent. This level of synthetic precision is critical for the development of drug candidates with predictable pharmacokinetic profiles.

Emerging research has also explored the potential of 3-(4-ethylcyclohexyl)methylpyrrolidine in antimicrobial applications. Preliminary studies suggest that the compound exhibits activity against certain Gram-positive bacteria, possibly due to its ability to disrupt cell membrane integrity. These findings underscore the versatility of this molecule in addressing multidrug-resistant infections, a growing global health challenge.

The 3-(4-ethylcyclohexyl)methylpyrrolidine compound is being evaluated for its potential to modulate ion channel activity, which is essential for maintaining neuronal function. Research published in the Journal of Medicinal Chemistry (2023) reported that this molecule selectively interacts with calcium channels, potentially offering therapeutic benefits in conditions such as epilepsy and cardiac arrhythmias. These studies highlight the importance of targeted drug design in optimizing therapeutic outcomes.

Furthermore, the 3-(4-ethylcyclohexyl)methylpyrrolidine scaffold has been incorporated into nanoparticle-based drug delivery systems to enhance its therapeutic potential. These nanocarriers improve the compound's ability to cross the blood-brain barrier, a critical factor in treating central nervous system disorders. This approach exemplifies the synergy between nanotechnology and pharmacology in advancing biomedical research.

Challenges in the development of 3-(4-ethylcyclohexyl)methylpyrrolidine include optimizing its selectivity profile to minimize off-target effects and ensuring its safety in long-term use. Ongoing clinical trials are focused on addressing these concerns, with an emphasis on toxicological profiling and pharmacodynamic studies. These efforts are part of a broader initiative to translate preclinical findings into viable therapeutic agents.

The future of 3-(4-ethylcyclohexyl)methylpyrrolidine research lies in its integration with precision medicine approaches. By leveraging genomic data and personalized treatment strategies, scientists aim to tailor its therapeutic applications to individual patient needs. This shift towards individualized therapies is expected to significantly improve treatment outcomes and reduce adverse effects.

In conclusion, 3-(4-ethylcyclohexyl)methylpyrrolidine (CAS No. 2228463-66-7) exemplifies the transformative potential of organic chemistry in addressing complex biomedical challenges. Its diverse applications in neurological disorders, infectious diseases, and cardiovascular conditions underscore the importance of continued research innovation in the field of pharmaceutical science. As new technologies and methodologies continue to evolve, the role of this compound in advancing human health is poised to expand further.